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Compound of Interest

Compound Name: Diethylpropion

Cat. No.: B1665973

A Comprehensive Guide for Laboratory Professionals on the Safe and Compliant Disposal of
Diethylpropion, a Schedule IV Controlled Substance.

For researchers, scientists, and drug development professionals, the integrity of your work
extends to the responsible management of all laboratory materials, including the proper
disposal of controlled substances. Diethylpropion, a sympathomimetic amine used in obesity
research and development, is classified as a Schedule IV controlled substance by the Drug
Enforcement Administration (DEA).[1][2][3] This designation necessitates strict adherence to
federal regulations to prevent diversion and environmental contamination. This guide provides
essential, step-by-step procedures for the proper disposal of diethylpropion in a laboratory
setting.

Understanding the Regulatory Framework

The disposal of diethylpropion is governed by the DEA's regulations for controlled
substances. It is crucial to understand that standard laboratory chemical waste procedures do
not apply to DEA-regulated substances. Improper disposal can lead to significant legal and
financial penalties for both the individual researcher and the institution.

Step-by-Step Disposal Protocol for Diethylpropion

The primary and mandated method for disposing of unwanted or expired diethylpropion is
through a DEA-registered "reverse distributor." A reverse distributor is an entity authorized by
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the DEA to acquire controlled substances from registrants for the purpose of return to the
manufacturer or for destruction.

Step 1: Identification and Segregation

o Clearly identify all diethylpropion materials designated for disposal. This includes expired
substances, unused research preparations, and contaminated materials.

o Segregate the diethylpropion waste from all other laboratory waste streams, including
hazardous and non-hazardous chemical waste.

¢ Maintain accurate records of the quantities of diethylpropion designated for disposal.
Step 2: Engaging a DEA-Registered Reverse Distributor

o Contact a DEA-registered reverse distributor to arrange for the collection and disposal of the
diethylpropion. A list of authorized reverse distributors can be obtained from your
institution's Environmental Health and Safety (EHS) office or directly from the DEA.

e ltisillegal for an EHS department to take possession of DEA-regulated substances for
disposal.

Step 3: Documentation and Record-Keeping

» For the transfer of a Schedule IV substance like diethylpropion to a reverse distributor, an
invoice is typically used to document the transaction.

e The following information must be meticulously recorded:

Date of transfer

o

o

Name, address, and DEA registration number of your laboratory

[¢]

Name, address, and DEA registration number of the reverse distributor

[¢]

Name, strength, dosage form, and quantity of the diethylpropion being transferred
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» Both the laboratory and the reverse distributor must maintain a copy of these records for a

minimum of two years.

Step 4: Preparing for Shipment

o Package the diethylpropion waste in accordance with the reverse distributor's instructions

and Department of Transportation (DOT) regulations for shipping controlled substances.

o Ensure the packaging is secure and properly labeled to prevent any leakage or diversion.

Step 5: Final Destruction and Documentation

o The reverse distributor is responsible for the ultimate destruction of the diethylpropion in

compliance with DEA regulations.

e The destruction must be documented on DEA Form 41, "Registrants Inventory of Drugs

Surrendered.” The reverse distributor will typically complete and file this form.

 Your laboratory should obtain a copy of the completed DEA Form 41 from the reverse

distributor for your records.

Key Data and Considerations

Parameter Information Reference
Drug Name Diethylpropion [1][2]13]
DEA Schedule Schedule IV [1112][3]

Primary Disposal Method

Transfer to a DEA-Registered
Reverse Distributor

Required Documentation

Invoice for Transfer, DEA Form
41 (completed by reverse
distributor)

Record Retention Period

Minimum of 2 years

Environmental Considerations
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While specific ecotoxicity data for diethylpropion is not readily available, the improper disposal
of pharmaceuticals, in general, poses a significant threat to the environment. Pharmaceutical
waste can contaminate water sources and have adverse effects on aquatic life and
ecosystems. Therefore, the mandated use of a reverse distributor for controlled substances like
diethylpropion not only prevents diversion but also ensures that the substance is destroyed in
an environmentally responsible manner, typically through high-temperature incineration.

Disposal Workflow for Diethylpropion
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Start: Unwanted
Diethylpropion Identified

End: Compliant
Disposal Complete
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Caption: A flowchart illustrating the procedural steps for the compliant disposal of
diethylpropion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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